4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine
Overview
Description
4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine is a chemical compound with the molecular weight of 208.65 . It is a powder in physical form . The IUPAC name for this compound is 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine .
Synthesis Analysis
The synthesis of pyrazole derivatives, including 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine, has been studied extensively . Various methods have been developed, including the reaction of (hetero)aroyl chlorides with (trimethylsilyl)-acetylene in the presence of triethylamine . Another method involves the reaction of α-methyl or α-methylene ketones with formamide in the presence of palladium (II) acetate and triphenylphosphine .Molecular Structure Analysis
The molecular structure of 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine is represented by the InChI code 1S/C9H9ClN4/c1-6-3-7(2)14(13-6)9-4-8(10)11-5-12-9/h3-5H,1-2H3 . Pyrazoles, including this compound, are known to exhibit tautomerism, which may influence their reactivity .Chemical Reactions Analysis
Pyrazole derivatives, including 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine, are known for their versatility in organic synthesis . They can undergo various chemical reactions, including oxidation C-N bond formation with allylic compounds .It has a molecular weight of 208.65 . The storage temperature is normal .
Scientific Research Applications
- Field : Medicinal Chemistry
- Application Summary : Pyrimidines have been found to display a range of pharmacological effects including anti-inflammatory activities . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
- Methods of Application : The synthesis of pyrimidines involves numerous methods . The specific methods for the synthesis of “4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine” are not mentioned in the sources.
- Results or Outcomes : Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
Anti-Inflammatory Applications
Antioxidant Applications
- Field : Oncology
- Application Summary : Pyrimidine and its fused derivatives have shown promising anticancer activity. They exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases that are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .
Anticancer Applications
Antibacterial Applications
- Field : Pharmacology
- Application Summary : Diazines, which include pyrimidines, are reported to exhibit antimetabolite activities . Antimetabolites are drugs that interfere with one or more enzymes or their substrates that are necessary for DNA synthesis.
Antimetabolite Applications
Antiviral Applications
Safety And Hazards
properties
IUPAC Name |
4-chloro-6-(3,5-dimethylpyrazol-1-yl)pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN4/c1-6-3-7(2)14(13-6)9-4-8(10)11-5-12-9/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPJLBGHHFRSYPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC=N2)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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